Cas no 228546-92-7 (D-Argininamide, D-phenylalanyl-D-phenylalanyl-D-norleucyl-N-(4-pyridinylmethyl)-)

• Product Name: D-Argininamide, D-phenylalanyl-D-phenylalanyl-D-norleucyl-N-(4-pyridinylmethyl)-
• CAS No: 228546-92-7
• MF: C₃₆H₄₉N₉O₄
• MW: 671.832167387009
• CID: 2847223
• Update Time: 2025-10-31

D-Argininamide, D-phenylalanyl-D-phenylalanyl-D-norleucyl-N-(4-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• CR665
• 3BX9UG06GG
• CR 665
• FE 200665
• DB05155
• D-Argininamide, D-phenylalanyl-D-phenylalanyl-D-norleucyl-N-(4-pyridinylmethyl)-
• FE200665
• Q5425398

• Inchi： 1S/C36H49N9O4/c1-2-3-15-30(34(48)43-29(16-10-19-41-36(38)39)33(47)42-24-27-17-20-40-21-18-27)44-35(49)31(23-26-13-8-5-9-14-26)45-32(46)28(37)22-25-11-6-4-7-12-25/h4-9,11-14,17-18,20-21,28-31H,2-3,10,15-16,19,22-24,37H2,1H3,(H,42,47)(H,43,48)(H,44,49)(H,45,46)(H4,38,39,41)/t28-,29-,30-,31-/m1/s1
• InChI Key： DBOGGOVKHSCMNB-OMRVPHBLSA-N
• SMILES： O=C([C@@H](CCCC)NC([C@@H](CC1C=CC=CC=1)NC([C@@H](CC1C=CC=CC=1)N)=O)=O)N[C@@H](C(NCC1C=CN=CC=1)=O)CCC/N=C(\N)/N

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 49
• Rotatable Bond Count: 20
• Complexity: 1040
• XLogP3: 2.1
• Topological Polar Surface Area: 220

Additional information on D-Argininamide, D-phenylalanyl-D-phenylalanyl-D-norleucyl-N-(4-pyridinylmethyl)-

D-Argininamide, D-phenylalanyl-D-phenylalanyl-D-norleucyl-N-(4-pyridinylmethyl) and CAS No 228546-92-7: A Comprehensive Overview in Modern Chemical Biology

The compound with the CAS number 228546-92-7 and the product name D-Argininamide, D-phenylalanyl-D-phenylalanyl-D-norleucyl-N-(4-pyridinylmethyl) represents a fascinating intersection of synthetic chemistry and biochemistry. This intricate molecule has garnered significant attention in recent years due to its potential applications in pharmaceutical research and therapeutic development. The detailed structure of this compound, featuring a complex sequence of amino acids and a pyridinylmethyl moiety, suggests a multifaceted role in modulating biological pathways.

In the realm of chemical biology, the study of such compounds is crucial for understanding the mechanisms underlying various diseases and for designing novel therapeutic agents. The presence of D-Argininamide in the molecular framework hints at possible interactions with enzymes and receptors that are typically targeted by arginine-based signaling molecules. This has opened up avenues for research into potential treatments for conditions where arginine metabolism or signaling is dysregulated.

The incorporation of D-phenylalanyl residues into the molecule adds another layer of complexity, suggesting potential applications in peptidomimetics and protein-protein interaction modulators. Phenylalanine is known for its role in stabilizing protein structures and has been widely used in the development of bioactive peptides. The extended sequence of D-phenylalanyl-D-phenylalanyl further enhances the structural stability and binding affinity of the compound, making it a promising candidate for drug design.

The terminal residue, D-norleucyl, contributes to the unique physicochemical properties of the compound. Norleucine, a derivative of leucine, is less hydrophobic than its parent amino acid but still maintains a significant degree of hydrophobicity. This balance allows the compound to interact effectively with both hydrophilic and hydrophobic regions of biological targets, enhancing its potential as a therapeutic agent.

The N-terminal modification with N-(4-pyridinylmethyl) introduces a heterocyclic aromatic group that is known to enhance binding interactions through π-stacking and hydrogen bonding. Pyridine derivatives have been extensively studied for their pharmacological properties, including their ability to modulate enzyme activity and receptor binding. The specific placement of this group at the N-terminal position suggests that it may play a critical role in determining the compound's overall biological activity.

Recent studies have begun to explore the potential applications of this compound in various therapeutic areas. For instance, research has indicated that derivatives of arginine have shown promise in treating conditions related to arginine deficiency or metabolic disorders. The synthetic approach used to create this compound has also been adapted for other peptidomimetic drugs, demonstrating its versatility in drug design.

The structural features of this compound have also led to investigations into its role as a modulator of protein-protein interactions. In particular, the extended sequence of amino acids has been found to disrupt or stabilize specific protein complexes, which could be exploited for therapeutic purposes. This has opened up new avenues for research into diseases where aberrant protein-protein interactions are central to pathogenesis.

Another area of interest has been the potential use of this compound as an antagonist or agonist for various receptors. The presence of multiple functional groups provides numerous opportunities for selective binding to specific targets. This specificity is crucial for developing drugs that can modulate biological pathways without causing off-target effects.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves complex reactions that require precise control over reaction conditions and reagent selection. Advances in synthetic methodologies have allowed chemists to produce increasingly complex molecules with high yields and purity, paving the way for more sophisticated drug discovery efforts.

The use of computational methods has also played a crucial role in understanding the properties and potential applications of this compound. Molecular modeling techniques have been employed to predict how this molecule interacts with biological targets at an atomic level. These predictions have guided experimental efforts and have helped to optimize the structure for improved biological activity.

In conclusion, the compound with CAS number 228546-92-7 and product name D-Argininamide, D-phenylalanyl-D-phenylalanyl-D-norleucyl-N-(4-pyridinylmethyl) is a remarkable example of how synthetic chemistry can contribute to advancements in chemical biology. Its complex structure and multifaceted functional groups make it a promising candidate for various therapeutic applications. As research continues to uncover new insights into its biological activities, it is likely that this compound will play an increasingly important role in drug development efforts worldwide.